4-(4-bromophenyl)-5-cyano-2-methyl-N-phenyl-6-thioxo-1,6-dihydropyridine-3-carboxamide

• IUPAC Name: 4-(4-bromophenyl)-5-cyano-2-methyl-N-phenyl-6-sulfanylidene-1H-pyridine-3-carboxamide
• InChI: InChI=1S/C20H14BrN3OS/c1-12-17(19(25)24-15-5-3-2-4-6-15)18(16(11-22)20(26)23-12)13-7-9-14(21)10-8-13/h2-10H,1H3,(H,23,26)(H,24,25)
• InChI Key: VRJNSBNIRWRSGX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C(=S)N1)C#N)C2=CC=C(C=C2)Br)C(=O)NC3=CC=CC=C3
• Molecular Formula: C20H14BrN3OS
• Molecular Weight: 424.3 g/mol
• CAS No.: 201280-69-5

Description

4-(4-bromophenyl)-5-cyano-2-methyl-N-phenyl-6-thioxo-1,6-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C20H14BrN3OS and its molecular weight is 424.32. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

One significant application of this compound lies in its role in the synthesis of new thio-substituted ethyl nicotinate, thieno[2,3-b]pyridine, and pyridothienopyrimidine derivatives. These synthesized compounds have been screened for their antimicrobial activities, indicating their potential use in developing new antimicrobial agents (Gad-Elkareem et al., 2011).

Synthesis of Dihydropyrimidines

Research has shown that 1,4-dihydropyridines and dihydropyrimidines, into which this compound can be incorporated, exhibit a wide range of biological activities. These activities include antihypertensive and anti-ulcer properties, suggesting potential applications in the synthesis of biologically active molecules for clinical use (Rana et al., 2004; Rana et al., 2011).

Heterocyclic Synthesis

The compound serves as a starting material or intermediate in the synthesis of various heterocyclic compounds. These synthetic pathways contribute to the development of new molecules with potential applications in various biological and medicinal fields, such as antibiotic and antibacterial drugs (Ahmed, 2007).

Anticancer and Anti-5-lipoxygenase Agents

Novel pyrazolopyrimidines derivatives, which can be synthesized using this compound, have shown potential as anticancer and anti-5-lipoxygenase agents. This indicates its use in the development of new therapeutic agents for treating cancer and inflammatory diseases (Rahmouni et al., 2016).

Synthesis of Thiazolopyrimidines

The compound is used in the synthesis of thiazolopyrimidines, a class of compounds with various biological activities. These synthesized compounds could be explored further for their pharmaceutical applications, especially in the context of diseases requiring specific biological activities (Sherif et al., 1993).